4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-[3-(ethylcarbamoyl)phenyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-3-18-16(19)13-6-4-5-11(9-13)12-7-8-14(17(20)21)15(10-12)22-2/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: VDAOBYAKSLVOPW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C17H17NO4
• DSSTOX Substance ID: DTXSID90691380
• Molecular Weight: 299.32 g/mol
• CAS No.: 1261985-68-5

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxybenzoic acid, or 4-ECA, is an organic compound that has been used in scientific research applications for over 40 years. It is a member of the family of carboxylic acids, and is a colorless, odorless crystalline solid which is soluble in water and other polar solvents. 4-ECA is a versatile compound that has a wide range of applications in biochemistry, pharmacology, and other areas of scientific research.

Scientific Research Applications

4-ECA has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme adenosine deaminase in the study of enzyme kinetics, and as a reagent for the synthesis of various pharmaceuticals and other organic compounds. 4-ECA has also been used as a tool for studying the mechanism of action of various drugs, and for the study of biochemical and physiological processes.

Mechanism of Action

4-ECA is known to act as a competitive inhibitor of the enzyme adenosine deaminase. This enzyme is involved in the metabolism of adenosine, a nucleoside found in DNA and RNA. By inhibiting the enzyme, 4-ECA can affect the metabolism of adenosine, leading to changes in the levels of adenosine and other metabolites in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ECA are still being studied. In animal studies, 4-ECA has been shown to have anti-inflammatory and anti-cancer effects. It has also been found to have effects on the metabolism of adenosine and other metabolites, as well as on the levels of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

4-ECA is a relatively safe and non-toxic compound, making it a suitable reagent for laboratory experiments. It is also a relatively inexpensive compound, making it a cost-effective choice for research applications. However, 4-ECA is not very stable, and can degrade over time if not stored properly. This can limit its usefulness in some experiments.

Future Directions

Given the wide range of potential applications for 4-ECA, there are many potential future directions for research. These include further studies on the biochemical and physiological effects of 4-ECA, as well as studies on its use as a tool for drug discovery and development. Other potential future directions include the development of new methods for the synthesis of 4-ECA, and the exploration of new applications for this versatile compound.

Synthesis Methods

4-ECA can be synthesized by the reaction of 3-ethoxycarbonylphenol with ethyl isocyanoacetate in the presence of a base. The reaction is carried out in aqueous medium, and the product is isolated by vacuum distillation. The yield of 4-ECA is typically in the range of 80-90%.